Cas no 921166-52-1 (4-ethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide)

• Product Name: 4-ethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide
• CAS No: 921166-52-1
• MF: C₁₇H₁₇N₅O₂
• MW: 323.349182844162
• CID: 6602383
• PubChem ID: 41567442
• Update Time: 2025-06-09

4-ethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide
• 4-ethoxy-N-[(1-phenyltetrazol-5-yl)methyl]benzamide
• AKOS024625492
• 921166-52-1
• F2070-0680
• 4-ethoxy-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]benzamide
• 4-ethoxy-N-((1-phenyl-1H-tetrazol-5-yl)methyl)benzamide

• Inchi： 1S/C17H17N5O2/c1-2-24-15-10-8-13(9-11-15)17(23)18-12-16-19-20-21-22(16)14-6-4-3-5-7-14/h3-11H,2,12H2,1H3,(H,18,23)
• InChI Key： SRZNXAOLWJHGBW-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=CC=C2)N=NN=1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 323.13822480g/mol
• Monoisotopic Mass: 323.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 4-ethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide

Research Briefing on 4-ethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide (CAS: 921166-52-1)

4-ethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide (CAS: 921166-52-1) is a chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrazole and benzamide moieties, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further drug development.

The synthesis of 4-ethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide involves multi-step organic reactions, including the formation of the tetrazole ring and subsequent amide coupling. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for pharmacological evaluations. The compound's stability under physiological conditions and its solubility profile have also been characterized, providing insights into its potential bioavailability and formulation strategies.

In vitro studies have demonstrated that 4-ethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide exhibits significant inhibitory activity against specific enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest its potential utility in treating inflammatory diseases and neurological disorders. Mechanistic studies have further elucidated its binding interactions with target proteins, highlighting its selectivity and potency compared to existing inhibitors.

Recent preclinical evaluations have extended to animal models, where the compound has shown promising pharmacokinetic properties, including moderate plasma half-life and tissue distribution. Toxicity assessments indicate a favorable safety profile at therapeutic doses, although further studies are required to fully assess its long-term effects. These results underscore the compound's potential as a lead molecule for further optimization and clinical development.

In conclusion, 4-ethoxy-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzamide represents a novel chemical entity with significant therapeutic potential. Its unique structural features and biological activities make it a valuable subject for ongoing research in drug discovery. Future studies should focus on optimizing its pharmacological properties, exploring additional therapeutic indications, and advancing it through the drug development pipeline.